Cas no 139354-85-1 (Ethyl 2-[2-(tert-butoxycarbonylamino)thiazol-4-yl]-4-oxo-butanoat E)

• Product Name: Ethyl 2-[2-(tert-butoxycarbonylamino)thiazol-4-yl]-4-oxo-butanoat E
• CAS No: 139354-85-1
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• MDL: MFCD18452058
• CID: 1267450
• PubChem ID: 58913253
• Update Time: 2025-04-20

Ethyl 2-[2-(tert-butoxycarbonylamino)thiazol-4-yl]-4-oxo-butanoat E Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[2-(tert-butoxycarbonylamino)thiazol-4-yl]-4-oxo-butanoat E
• 1H-Indole-1-acetic acid, 2-phenyl-, ethyl ester
• C-2213
• ethyl 2-(2-phenyl-1H-indol-1-yl)acetate
• ethyl 2-(2-tert-butoxycarbonylaminothiazol-4-yl)-3-formylpropanoate
• AGN-PC-00EADQ
• ethyl 2-(2-(tert-butoxycarbonyl)thiazol-4-yl)-4-oxobutanoate
• SCHEMBL5407192
• ethyl2-(2-(tert-butoxycarbonyl)thiazol-4-yl)-4-oxobutanoate
• AKOS015969648
• Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)-4-oxobutanoate
• 139354-85-1
• NHOIFNKDYIKJAN-UHFFFAOYSA-N

• MDL： MFCD18452058
• Inchi： 1S/C14H20N2O5S/c1-5-20-11(18)9(6-7-17)10-8-22-12(15-10)16-13(19)21-14(2,3)4/h7-9H,5-6H2,1-4H3,(H,15,16,19)
• InChI Key： NHOIFNKDYIKJAN-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(=C1)C(C(=O)OCC)CC=O

Computed Properties

• Exact Mass: 328.10929292g/mol
• Monoisotopic Mass: 328.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų